Cas no 2503202-81-9 (ethyl 5-amino-2-bromo-1-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate)

• Product Name: ethyl 5-amino-2-bromo-1-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate
• CAS No: 2503202-81-9
• MF: C₁₀H₁₁BrF₃N₃O₂
• MW: 342.112451791763
• CID: 6031357
• PubChem ID: 156734987
• Update Time: 2025-06-08

ethyl 5-amino-2-bromo-1-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-amino-2-bromo-1-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate
• EN300-1608956
• 2503202-81-9
• Rac-ethyl 5-amino-2-bromo-1-[(1r,2r)-2-(trifluoromethyl)cyclopropyl]-1h-imidazole-4-carboxylate
• ethyl 5-amino-2-bromo-1-[2-(trifluoromethyl)cyclopropyl]-1H-imidazole-4-carboxylate

• Inchi： 1S/C10H11BrF3N3O2/c1-2-19-8(18)6-7(15)17(9(11)16-6)5-3-4(5)10(12,13)14/h4-5H,2-3,15H2,1H3
• InChI Key： ZKRMXBRFLTUOGV-UHFFFAOYSA-N
• SMILES： BrC1=NC(C(=O)OCC)=C(N)N1C1CC1C(F)(F)F

Computed Properties

• Exact Mass: 340.99867g/mol
• Monoisotopic Mass: 340.99867g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 5-amino-2-bromo-1-2-(trifluoromethyl)cyclopropyl-1H-imidazole-4-carboxylate

Comprehensive Overview of Ethyl 5-Amino-2-Bromo-1-(2-(Trifluoromethyl)Cyclopropyl)-1H-Imidazole-4-Carboxylate (CAS No. 2503202-81-9)

Ethyl 5-amino-2-bromo-1-(2-(trifluoromethyl)cyclopropyl)-1H-imidazole-4-carboxylate (CAS No. 2503202-81-9) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a trifluoromethyl group and a bromo substituent in its structure enhances its reactivity and potential utility in the synthesis of more complex molecules.

In recent years, the demand for fluorinated compounds like ethyl 5-amino-2-bromo-1-(2-(trifluoromethyl)cyclopropyl)-1H-imidazole-4-carboxylate has surged due to their unique physicochemical properties. Fluorination often improves the metabolic stability, bioavailability, and binding affinity of pharmaceutical candidates. Researchers are particularly interested in this compound as a building block for the development of novel heterocyclic drugs, especially in the areas of antifungal, antiviral, and anti-inflammatory agents.

The synthesis of CAS No. 2503202-81-9 involves multi-step organic reactions, including cyclopropanation, bromination, and esterification. Its imidazole core is a privileged scaffold in medicinal chemistry, often found in commercially available drugs. The ethyl carboxylate moiety provides versatility for further derivatization, making it a valuable intermediate in custom synthesis projects. Given the rising interest in small-molecule therapeutics, this compound aligns well with current trends in precision medicine and targeted drug delivery.

From an industrial perspective, ethyl 5-amino-2-bromo-1-(2-(trifluoromethyl)cyclopropyl)-1H-imidazole-4-carboxylate is also explored for its potential applications in agrochemical formulations. The trifluoromethyl group is a common feature in modern pesticides and herbicides due to its ability to enhance lipophilicity and membrane permeability. This has led to increased inquiries from agrochemical companies seeking innovative solutions for crop protection and sustainable agriculture.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for this compound to minimize waste and reduce the use of hazardous reagents. The integration of catalytic methods and flow chemistry techniques has shown promise in improving the efficiency of its production. These advancements are particularly relevant given the growing emphasis on environmentally friendly synthesis in the chemical industry.

For those searching for CAS 2503202-81-9 suppliers or ethyl 5-amino-2-bromo-1-(2-(trifluoromethyl)cyclopropyl)-1H-imidazole-4-carboxylate price, it is important to note that this compound is typically available in small quantities for research purposes. Its custom synthesis services are offered by several contract research organizations (CROs) specializing in fluorinated heterocycles. Analytical data, including NMR spectra and HPLC purity, are usually provided to ensure quality compliance.

The future prospects of ethyl 5-amino-2-bromo-1-(2-(trifluoromethyl)cyclopropyl)-1H-imidazole-4-carboxylate are closely tied to the ongoing developments in drug discovery and material science. As the pharmaceutical industry continues to explore novel chemical entities, compounds like this will remain pivotal in addressing unmet medical needs. Its structural features make it a candidate for further optimization in high-throughput screening campaigns and fragment-based drug design.

In summary, CAS No. 2503202-81-9 represents a versatile and scientifically significant compound with broad potential across multiple industries. Its unique combination of a halogenated imidazole ring and a cyclopropyl trifluoromethyl group positions it as a valuable asset in both academic and industrial research settings. As synthetic methodologies evolve, the accessibility and applications of this compound are expected to expand, further solidifying its role in modern chemistry.